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Compound of Interest

Compound Name: 1-Bromo-3-methylpentane

Cat. No.: B1293714

1-Bromo-3-methylpentane: A Technical Guide

This technical guide provides a comprehensive overview of 1-Bromo-3-methylpentane,
tailored for researchers, scientists, and drug development professionals. The document details
its chemical properties, synthesis, and reactivity, with a focus on practical applications in a
laboratory setting.

Core Molecular Information

The fundamental molecular characteristics of 1-Bromo-3-methylpentane are summarized

below.
Parameter Value
Chemical Formula CeH13Br
Molecular Weight 165.07 g/mol

Synthesis of 1-Bromo-3-methylpentane

A common and reliable method for the synthesis of 1-Bromo-3-methylpentane is through the
nucleophilic substitution of 3-methyl-1-pentanol using phosphorus tribromide (PBrs). The
general workflow for this synthesis is outlined below.
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Caption: Synthesis workflow for 1-Bromo-3-methylpentane.

Experimental Protocol: Synthesis from 3-Methyl-1-
pentanol

o Apparatus Setup: A flame-dried round-bottom flask is equipped with a magnetic stir bar and
a reflux condenser under an inert atmosphere (e.g., Nitrogen).

e Reagents: 3-methyl-1-pentanol is dissolved in a suitable anhydrous solvent, such as diethyl
ether or dichloromethane.

e Reaction: The flask is cooled in an ice bath, and phosphorus tribromide is added dropwise
with vigorous stirring. The molar ratio of alcohol to PBrs is typically 3:1.

» Reflux: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed for 1-2 hours to drive the reaction to completion.

e Workup: The mixture is cooled, and excess PBrs is quenched by the slow addition of water.
The organic layer is separated, washed with a saturated sodium bicarbonate solution, and
then with brine.

 Purification: The crude product is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed by rotary evaporation. The final product is purified by fractional
distillation.

Reactivity and Applications

1-Bromo-3-methylpentane is a versatile building block in organic synthesis. Its primary
reactivity involves the carbon-bromine bond, making it an excellent substrate for nucleophilic
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substitution and organometallic reagent formation.

A key application is the formation of a Grignard reagent, which is a powerful tool for creating
new carbon-carbon bonds. This is a fundamental step in the synthesis of more complex
molecules, including potential drug candidates.
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Caption: Formation and utility of the Grignard reagent.

» To cite this document: BenchChem. [Molecular weight and formula of 1-Bromo-3-
methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293714#molecular-weight-and-formula-of-1-bromo-
3-methylpentane]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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